1-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one
Cat. No. B2692067
M. Wt: 176.219
InChI Key: IWHJGOLLYAXMLD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Al+3:15].[CH3:1][N:2]1[C:3](=[O:13])[CH2:4][CH2:5][NH:6][c:7]2[c:8]1[cH:9][cH:10][cH:11][cH:12]2.[H-:14].[H-:17].[H-:18].[H-:19].[Li+:16]>>[CH3:1][N:2]1[CH2:3][CH2:4][CH2:5][NH:6][c:7]2[c:8]1[cH:9][cH:10][cH:11][cH:12]2
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
[Al+3]
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
CN1C(=O)CCNc2ccccc21
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Li+]
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Outcomes
Product
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Name
|
|
|
Type
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product
|
|
Smiles
|
CN1CCCNc2ccccc21
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
